Cas no 181995-71-1 (1-Bromo-5-methoxy-2,4-dinitro-benzene)
181995-71-1 structure
Product Name:1-Bromo-5-methoxy-2,4-dinitro-benzene
CAS No:181995-71-1
MF:C7H5BrN2O5
MW:277.029000997543
CID:1028484
PubChem ID:3967339
Update Time:2025-04-20
1-Bromo-5-methoxy-2,4-dinitro-benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-5-methoxy-2,4-dinitrobenzene
- 1-BroMo-5-Methoxy-2,4-dinitro-benzene
- SR-01000078215
- SR-01000078215-1
- AKOS005266160
- DTXSID50398287
- 181995-71-1
- G11148
- 1-Bromo-5-methoxy-2,4-dinitro-benzene
-
- Inchi: 1S/C7H5BrN2O5/c1-15-7-2-4(8)5(9(11)12)3-6(7)10(13)14/h2-3H,1H3
- InChI Key: SYWWRIKZBWQUGY-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 275.93818g/mol
- Monoisotopic Mass: 275.93818g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 101Ų
1-Bromo-5-methoxy-2,4-dinitro-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B994283-50mg |
1-Bromo-5-methoxy-2,4-dinitro-benzene |
181995-71-1 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B994283-100mg |
1-Bromo-5-methoxy-2,4-dinitro-benzene |
181995-71-1 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B994283-500mg |
1-Bromo-5-methoxy-2,4-dinitro-benzene |
181995-71-1 | 500mg |
$ 320.00 | 2022-06-06 |
1-Bromo-5-methoxy-2,4-dinitro-benzene Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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